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Compound of Interest

Compound Name: 6-Hydroxy-1-indanone

Cat. No.: B1631100

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Benzylidene-1-indanone derivatives are a class of organic compounds
structurally related to chalcones, which are recognized as a "privileged scaffold" in medicinal
chemistry. These compounds consist of a core 1-indanone ring system connected to a
benzylidene group. Their versatile structure allows for extensive modification, leading to a wide
range of biological activities. Research has demonstrated their potential as potent anti-
inflammatory, anticancer, antidiabetic, and neuroprotective agents, making them highly
valuable leads in modern drug discovery and development.[1][2][3][4] This document provides
detailed protocols for the synthesis of 2-benzylidene-1-indanone derivatives, summarizes key
guantitative data, and illustrates relevant chemical and biological pathways.

Synthetic Methodologies

The primary and most efficient method for synthesizing 2-benzylidene-1-indanone derivatives is
the Claisen-Schmidt condensation.[5][6] This reaction is a type of crossed aldol condensation
that occurs between a 1-indanone derivative (a ketone with an a-hydrogen) and an aromatic
aldehyde (which lacks an a-hydrogen) in the presence of a base or acid catalyst.[1][5] The
reaction typically proceeds with dehydration to form the stable a,3-unsaturated ketone product.
[6] Variations of this method, including ultrasound-assisted and solvent-free approaches, have
been developed to improve yields, reduce reaction times, and align with green chemistry
principles.[7][8][9]
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General Synthetic Pathway via Claisen-Schmidt
Condensation

The overall reaction involves the condensation of a substituted 1-indanone with a substituted
benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

